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Compound of Interest

Compound Name: Digallic Acid

Cat. No.: B1670570 Get Quote

An In-depth Technical Guide to Digallic Acid: Nomenclature, Properties, and Scientific

Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction
Digallic acid is a polyphenolic compound that belongs to the class of hydrolysable tannins. It is

a depside, meaning it is an ester formed from two or more carboxylic acid molecules, which in

this case are gallic acid. Found in various plants, such as Pistacia lentiscus, it is also a key

component of tannic acid.[1] Digallic acid has garnered significant interest in the scientific

community for its diverse biological activities, including antioxidant, pro-apoptotic, and antiviral

properties.[2][3] This technical guide provides a comprehensive overview of the synonyms for

digallic acid used in scientific literature, its physicochemical properties, and detailed insights

into its biochemical mechanisms of action.

Nomenclature and Synonyms
Consistent identification of chemical compounds is critical in scientific research. Digallic acid is

referred to by a variety of names and identifiers in literature and chemical databases. The

following table summarizes its key synonyms and identifiers for unambiguous reference.
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Identifier Type Identifier Name/Value

Preferred IUPAC Name
3,4-dihydroxy-5-[(3,4,5-

trihydroxybenzoyl)oxy]benzoic acid[3]

Common Synonyms
m-Digallic acid, Gallic acid 3-monogallate, m-

Galloylgallic acid[4]

CAS Registry Number 536-08-3[3]

Other Names
Gallic acid 5,6-dihydroxy-3-carboxyphenyl

ester[5]

3,4-Dihydroxy-5-((3,4,5-

trihydroxybenzoyl)oxy)benzoic acid

Digallate[3]

Digalloyl ester[3]

Commercial Identifiers NSC 59263, NSC-59263[2]

Database IDs
PubChem CID: 341, ChEBI: 30814,

ChemSpider: 334[3]

Physicochemical Properties
The physicochemical properties of digallic acid are fundamental to its biological activity and

are crucial for applications in drug development and experimental biology. Key properties are

summarized below.
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Property Value

Molecular Formula C₁₄H₁₀O₉[2]

Molecular Weight 322.22 g/mol [2][4]

Melting Point ~267-269 °C

Solubility
Soluble in DMSO and Methanol.[2] Water

solubility: 0.5 g/L at 25 °C.

pKa 4.11 ± 0.10 (Predicted)

InChI Key COVFEVWNJUOYRL-UHFFFAOYSA-N[2]

Canonical SMILES
C1=C(C=C(C(=C1O)O)O)C(=O)OC2=CC(=CC(

=C2O)O)C(=O)O[4]

Relationship to Gallic Acid and Gallotannins
Digallic acid is structurally and biosynthetically related to gallic acid and larger gallotannins. It

is a dimer of gallic acid units linked by an ester (depside) bond. Gallotannins are more complex

polymers composed of multiple gallic acid and digallic acid units esterified to a central polyol

core, typically glucose.[1] The enzyme tannase can be used to produce digallic acid from

gallotannins or to hydrolyze digallic acid into two molecules of gallic acid.[1]
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Molecular Hierarchy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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